N',N''-1,2-ethanediylidenebis[2-(2,3,6-trimethylphenoxy)acetohydrazide]

• IUPAC Name: 2-(2,3,6-trimethylphenoxy)-N-[(E)-[(2E)-2-[[2-(2,3,6-trimethylphenoxy)acetyl]hydrazinylidene]ethylidene]amino]acetamide
• InChI: InChI=1S/C24H30N4O4/c1-15-7-9-17(3)23(19(15)5)31-13-21(29)27-25-11-12-26-28-22(30)14-32-24-18(4)10-8-16(2)20(24)6/h7-12H,13-14H2,1-6H3,(H,27,29)(H,28,30)/b25-11+,26-12+
• InChI Key: YZJDBCXSFRXDQS-KOZSXFMUSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)C)OCC(=O)NN=CC=NNC(=O)COC2=C(C=CC(=C2C)C)C)C
• Isomeric SMILES: CC1=C(C(=C(C=C1)C)OCC(=O)N/N=C/C=N/NC(=O)COC2=C(C=CC(=C2C)C)C)C
• Molecular Formula: C24H30N4O4
• Molecular Weight: 438.5 g/mol

Description

Synthesis Analysis

The synthesis of hydrazone compounds involves condensation reactions between hydrazides and aldehydes or ketones. For example, the synthesis of N'-(1-phenylbenzylidene)-2-(thiophen-3-yl)acetohydrazides and similar compounds has been reported, demonstrating the versatility of this synthetic route in producing a wide range of hydrazone derivatives with various substituents affecting their molecular structure and properties (Quoc et al., 2019).

Scientific Research Applications

Chemotherapeutic Applications

One significant area of research involves the synthesis of hydrazide and oxadiazole derivatives, including N'-(arylidene)-2-(3-methoxyphenoxy)acetohydrazide derivatives, for potential chemotherapeutic applications. These compounds have been evaluated for their antimicrobial activity against various gram-positive and gram-negative bacteria, as well as fungi. Their antiproliferative activity has also been screened against human tumor cell lines, such as A549 lung and MCF7 breast cancer cell lines, showing promising inhibitory activity. This research suggests that these derivatives could serve as potent chemotherapeutic agents due to their selective cytotoxicity towards tumor cells over healthy cells (Kaya et al., 2017).

Material Science and Optical Applications

In the realm of material science, specific derivatives of the N',N''-1,2-ethanediylidenebis[2-(2,3,6-trimethylphenoxy)acetohydrazide] family have been synthesized and studied for their nonlinear optical properties. These studies involve investigating the third-order nonlinear optical properties using techniques such as the single beam z-scan technique. The results indicate potential applications of these compounds in optical devices, including optical limiters and switches, showcasing their ability to contribute significantly to the development of optical materials with specific desirable properties (Naseema et al., 2010).